4-Bromo-N-tert-butyl-3-(trifluoromethyl)benzenesulfonamide
Overview
Description
“4-Bromo-N-tert-butyl-3-(trifluoromethyl)benzenesulfonamide” is a chemical compound with the molecular formula C11H13BrF3NO2S . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringNS(=O)(=O)c1ccc(Br)c(c1)C(F)(F)F . The InChI key for this compound is GQUUOLHRLZCAIO-UHFFFAOYSA-N .
Scientific Research Applications
Catalytic Activity in Asymmetric Alkylation Reactions
4-Bromo-N-tert-butyl-3-(trifluoromethyl)benzenesulfonamide and similar compounds have been used in the synthesis of cinchonidinium salts. These salts demonstrate high enantioselective catalytic activity in asymmetric benzylation reactions, crucial for producing phenylalanine derivatives with high yield and enantioselectivity (Itsuno, Yamamoto, & Takata, 2014).
Photodynamic Therapy Applications
Some derivatives of this compound, particularly those in the zinc phthalocyanine class, have shown remarkable potential in photodynamic therapy for cancer treatment. These compounds exhibit high singlet oxygen quantum yield and good fluorescence properties, making them suitable as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Role in Synthesis and Crystal Structures
This compound-related compounds have been synthesized for structural analysis, demonstrating significant π–π interactions and hydrogen bonding. These interactions are essential for understanding molecular structures and designing new compounds with specific properties (Balu & Gopalan, 2013).
Impact on Steric Pressure in Organic Chemistry
This compound and its analogs have been studied for their role in steric pressure propagation in organic chemistry. Understanding how these molecules interact can inform synthetic strategies in organic chemistry, particularly in the selective deprotonation of aromatic compounds (Schlosser et al., 2006).
Potential in Electrophilic Bromoamidation
In a catalyst-free and metal-free setting, 4-(Trifluoromethyl)benzenesulfonamide has been used for the bromoamidation of unactivated olefins. This methodology offers a novel approach for efficiently incorporating nitrogen and halogen sources into various olefins (Yu, Chen, Cheng, & Yeung, 2015).
Mechanism of Action
Properties
IUPAC Name |
4-bromo-N-tert-butyl-3-(trifluoromethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrF3NO2S/c1-10(2,3)16-19(17,18)7-4-5-9(12)8(6-7)11(13,14)15/h4-6,16H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOERVVBCAYSQDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC(=C(C=C1)Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrF3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50674371 |
Source
|
| Record name | 4-Bromo-N-tert-butyl-3-(trifluoromethyl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50674371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1020253-06-8 |
Source
|
| Record name | 4-Bromo-N-tert-butyl-3-(trifluoromethyl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50674371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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